Cas no 50725-25-2 (3’’-HABA Kanamycin A)

3’’-HABA Kanamycin A is a semi-synthetic derivative of kanamycin A, modified at the 3’’ position with a 4-hydroxy-2-aminobutyric acid (HABA) group. This structural modification enhances its binding affinity to bacterial ribosomal RNA, improving its antibacterial efficacy against certain resistant strains. The compound retains the broad-spectrum activity characteristic of aminoglycosides, targeting Gram-negative and some Gram-positive bacteria. Its optimized pharmacokinetic profile may offer reduced nephrotoxicity compared to unmodified kanamycin. 3’’-HABA Kanamycin A is primarily used in research settings to study antibiotic resistance mechanisms and develop novel therapeutic strategies. The derivative’s stability and specificity make it a valuable tool for investigating aminoglycoside interactions with bacterial targets.
3’’-HABA Kanamycin A structure
3’’-HABA Kanamycin A structure
Product Name:3’’-HABA Kanamycin A
CAS No:50725-25-2
MF:C22H43N5O13
MW:585.602526903152
CID:1059558
PubChem ID:71317184
Update Time:2025-10-15

3’’-HABA Kanamycin A Chemical and Physical Properties

Names and Identifiers

    • 3’’-HABA Kanamycin A
    • 3’’-HABA Kanamycin A Sulfate
    • (2S)-4-amino-N-[(2S,4S,5S)-2-[(1S,4S,6R)-4,6-diamino-3-[(2R,5S)-6-(aminomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]-2-hydroxybutanamide
    • 3''-HABA KanaMycin A
    • 3``-HABA Kanamycin A
    • Antibiotic BB-K 11
    • 50725-25-2
    • (3S,4R,6S)-4,6-Diamino-3-[(3-{[(2S)-4-amino-2-hydroxybutanoyl]amino}-3-deoxy-alpha-D-threo-hexopyranosyl)oxy]-2-hydroxycyclohexyl 6-amino-6-deoxy-alpha-D-glycero-hexopyranoside
    • DTXSID50747872
    • Inchi: 1S/C22H43N5O13/c23-2-1-8(29)20(36)27-11-12(30)10(5-28)38-21(14(11)32)39-18-6(25)3-7(26)19(17(18)35)40-22-16(34)15(33)13(31)9(4-24)37-22/h6-19,21-22,28-35H,1-5,23-26H2,(H,27,36)/t6-,7+,8+,9?,10?,11+,12-,13-,14?,15?,16?,17?,18+,19?,21-,22-/m1/s1
    • InChI Key: VVJDZJSGQOGXFX-VJILDFPPSA-N
    • SMILES: O([C@@H]1C([C@H]([C@@H](C(CO)O1)O)NC([C@H](CCN)O)=O)O)[C@H]1[C@@H](C[C@@H](C(C1O)O[C@@H]1C(C([C@@H](C(CN)O1)O)O)O)N)N

Computed Properties

  • Exact Mass: 585.28600
  • Monoisotopic Mass: 585.28573644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 10
  • Complexity: 819
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -7.9
  • Topological Polar Surface Area: 332Ų

Experimental Properties

  • Melting Point: NA
  • Boiling Point: NA
  • PSA: 335.43000
  • LogP: -4.78270

3’’-HABA Kanamycin A Security Information

3’’-HABA Kanamycin A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AN HUI ZE SHENG Technology Co., Ltd.
H011750-1mg
3’’-HABA Kanamycin A
50725-25-2
1mg
¥1800.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
H011750-2.5mg
3’’-HABA Kanamycin A
50725-25-2
2.5mg
¥2310.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
H011750-10mg
3’’-HABA Kanamycin A
50725-25-2
10mg
¥14400.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
H011750-25mg
3’’-HABA Kanamycin A
50725-25-2
25mg
¥18480.00 2023-09-15

Additional information on 3’’-HABA Kanamycin A

3''-HABA Kanamycin A: A Comprehensive Overview

The compound with CAS No 50725-25-2, commonly referred to as 3''-HABA Kanamycin A, is a significant molecule in the field of microbiology and biotechnology. This compound is a derivative of kanamycin, a well-known aminoglycoside antibiotic, and has gained attention due to its unique properties and potential applications in various research and therapeutic contexts.

Kanamycin A itself is a potent antibiotic that targets bacterial ribosomes, inhibiting protein synthesis and thereby killing or slowing the growth of bacteria. The addition of the HABA (Hydroxyl Amide Boronic Acid) group to kanamycin A creates 3''-HABA Kanamycin A, which enhances its functionality in specific biological assays and research applications. This modification allows for improved binding affinity to certain targets, making it invaluable in studies involving bacterial resistance mechanisms and drug development.

Recent studies have highlighted the role of 3''-HABA Kanamycin A in combating multidrug-resistant bacterial strains, a pressing concern in modern medicine. Researchers have demonstrated that this compound exhibits enhanced efficacy against gram-negative bacteria, which are often resistant to conventional antibiotics. Its ability to penetrate bacterial biofilms, a common defense mechanism against antibiotics, has been particularly promising.

In addition to its therapeutic potential, 3''-HABA Kanamycin A has found utility in diagnostic applications. Its specificity for certain bacterial strains makes it a valuable tool in microbiological assays and diagnostic kits. This compound's ability to differentiate between active and inactive bacterial cells has improved the accuracy of diagnostic procedures, aiding in the timely identification and treatment of infections.

The synthesis of 3''-HABA Kanamycin A involves advanced chemical modification techniques, ensuring high purity and consistency. This has been crucial for its application in both research and clinical settings. The compound's stability under various experimental conditions further enhances its reliability as a research tool.

From an environmental perspective, 3''-HABA Kanamycin A has been studied for its biodegradability and impact on non-target organisms. Research indicates that it degrades efficiently under aerobic conditions, reducing the risk of environmental contamination compared to some other antibiotics.

In conclusion, 3''-HABA Kanamycin A (CAS No 50725-25-2) represents a significant advancement in antibiotic research and application. Its enhanced properties make it a valuable asset in combating antibiotic resistance, improving diagnostic accuracy, and contributing to environmental safety. As research continues to uncover new applications and optimizations for this compound, its role in microbiology and medicine is likely to expand further.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd